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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B611532

Technical Support Center: UAMC-3203

This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting strategies to address the challenges associated with the
bioavailability of UAMC-3203, a potent ferroptosis inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is UAMC-3203 and what is its mechanism of action?

Al: UAMC-3203 is a potent and selective small-molecule inhibitor of ferroptosis, a form of iron-
dependent regulated cell death characterized by lipid peroxidation.[1][2][3] It was developed as
an analog of Ferrostatin-1 (Fer-1) with improved stability and solubility.[2][4][5] The compound
acts as a lipophilic radical-trapping antioxidant; it integrates into phospholipid bilayers and halts
the chain reaction of lipid peroxidation, thereby preventing ferroptotic cell death.[2][4][5][6][7]
UAMC-3203 has demonstrated in vivo efficacy in protecting against multi-organ injury in animal
models.[4][5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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